Cas no 134795-25-8 (2-(tert-Butoxycarbonyl)-2-azabicyclo2.2.1heptane-3-carboxylic acid)

• Product Name: 2-(tert-Butoxycarbonyl)-2-azabicyclo2.2.1heptane-3-carboxylic acid
• CAS No: 134795-25-8
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• MDL: MFCD17926552
• CID: 1025380
• PubChem ID: 15056388
• Update Time: 2025-07-02

2-(tert-Butoxycarbonyl)-2-azabicyclo2.2.1heptane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• (3S)-2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• 2-(tert-butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid
• 2-Aza-bicyclo[2.2.1]heptane-2,3-dicarboxylic acid 2-tert-butyl ester
• (3S)-N-BOC-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID
• AB86149
• EN300-297487
• BCP26040
• SY386446
• (1S,3S,4R)-2-Boc-2-azabicyclo[2.2.1]heptane-3-carboxylic Acid
• AKOS016007952
• AM803168
• MFCD17926552
• SB15907
• (1S,3R,4S)-2-(TERT-BUTOXYCARBONYL)-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID
• 134795-25-8
• 2-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid 2-tert-butyl ester
• (1R,3S,4S)-2-BOC-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• 486415-32-1
• 2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• SB15908
• SY060933
• IFAMSTPTNRJBRG-UHFFFAOYSA-N
• 2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylicacid
• SCHEMBL203763
• 2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• SY099546
• 2-(t-Butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• AS-41719
• J-017424
• CS-0135331
• DB-063042
• NS00002228
• (1S,3R,4R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• MFCD21333139
• (1S,3R,4R)-2-Boc-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• 2-Azabicyclo[2.2.1]heptane-2,3-dicarboxylic acid, 2-(1,1-diMethylethyl) ester, (1S,3S,4R)-
• (1R,3S,4S)-N-Boc-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
• 2-(tert-Butoxycarbonyl)-2-azabicyclo2.2.1heptane-3-carboxylic acid

• MDL： MFCD17926552
• Inchi： 1S/C12H19NO4/c1-12(2,3)17-11(16)13-8-5-4-7(6-8)9(13)10(14)15/h7-9H,4-6H2,1-3H3,(H,14,15)
• InChI Key： IFAMSTPTNRJBRG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(C(=O)O)C2CCC1C2)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(tert-Butoxycarbonyl)-2-azabicyclo2.2.1heptane-3-carboxylic acid

Comprehensive Overview of 2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid (CAS No. 134795-25-8)

The compound 2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid (CAS No. 134795-25-8) is a highly specialized bicyclic amino acid derivative with significant applications in pharmaceutical research and organic synthesis. Its unique azabicyclo[2.2.1]heptane scaffold makes it a valuable building block for drug discovery, particularly in the development of peptide mimetics and enzyme inhibitors. Researchers are increasingly interested in this compound due to its potential to modulate biological targets with high selectivity.

In recent years, the demand for Boc-protected amino acids like this compound has surged, driven by advancements in proteomics and bioconjugation techniques. The tert-butoxycarbonyl (Boc) group serves as a critical protecting group in peptide synthesis, enabling controlled deprotection under mild acidic conditions. This feature aligns with the growing trend toward green chemistry, as it reduces the need for harsh reagents. Additionally, the compound's carboxylic acid functionality allows for further derivatization, making it versatile for structure-activity relationship (SAR) studies.

The azabicyclo[2.2.1]heptane core of this molecule is particularly noteworthy for its conformational rigidity, which mimics natural peptide turn structures. This property is exploited in designing bioactive molecules targeting GPCRs and ion channels—topics frequently searched in AI-driven drug discovery platforms. Computational chemists often use such scaffolds to predict molecular docking outcomes, addressing common queries like "how to improve binding affinity in rigid scaffolds."

From a synthetic perspective, the compound’s stereochemistry (with defined chiral centers) is crucial for asymmetric synthesis applications. Laboratories focusing on chiral auxiliaries or catalysts frequently reference this structure in publications. Its stability under standard storage conditions (typically at -20°C) also makes it a practical choice for industrial-scale workflows, a point often raised in process chemistry forums.

Emerging trends in prebiotic chemistry have further highlighted derivatives of 2-azabicyclo[2.2.1]heptane as potential precursors for non-canonical amino acids. This aligns with NASA-funded research on extraterrestrial organic molecules—a hot topic in scientific communities. The compound’s compatibility with solid-phase peptide synthesis (SPPS) protocols also answers frequent search queries about "Boc-group compatibility with resin-based systems."

Analytical characterization of this compound typically involves NMR (notably 1H/13C), HPLC, and mass spectrometry, with data often shared in open-access chemistry databases. Its spectral fingerprints are valuable for educational purposes, addressing frequent questions like "how to distinguish bicyclic protons in NMR." The molecular weight (241.27 g/mol) and LogP (~1.5) parameters make it suitable for ADMET predictions, a key concern in medicinal chemistry optimization.

In summary, 2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid represents a multifaceted tool for modern chemical research. Its applications span from peptide therapeutics to computational modeling, reflecting broader industry shifts toward fragment-based drug design and targeted delivery systems. As synthetic methodologies evolve, this compound continues to inspire innovative solutions in chemical biology and material science.